molecular formula C21H13NO3 B8312595 9,10-Phenanthrene-dione-9-benzoyl-oxime

9,10-Phenanthrene-dione-9-benzoyl-oxime

Cat. No.: B8312595
M. Wt: 327.3 g/mol
InChI Key: MWDDCFPLFBFZKI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

9,10-Phenanthrene-dione-9-benzoyl-oxime is a useful research compound. Its molecular formula is C21H13NO3 and its molecular weight is 327.3 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C21H13NO3

Molecular Weight

327.3 g/mol

IUPAC Name

[(10-oxophenanthren-9-ylidene)amino] benzoate

InChI

InChI=1S/C21H13NO3/c23-20-18-13-7-5-11-16(18)15-10-4-6-12-17(15)19(20)22-25-21(24)14-8-2-1-3-9-14/h1-13H

InChI Key

MWDDCFPLFBFZKI-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)C(=O)ON=C2C3=CC=CC=C3C4=CC=CC=C4C2=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

24.6 g (0.1 mole) of the sodium salt of 9,10-phenanthrene-dione-9-oxime are suspended in 100 ml of acetone, whereupon a solution of 15.4 g (0.11 mole) of benzoyl chloride and 50 ml of acetone is added under stirring. A slightly exothermic reaction takes place, sodium chloride is precipitated and within about an hour a dark brown solution is formed. The reaction having been completed, the reaction mixture is heated to boiling for 15 minutes and evaporated in vacuo. Thus 28.2 g of 9,10-phenanthrene-dione-9-benzoyl-oxime are obtained, yield, 86.2%, mp.: 148°-149° C.
Quantity
24.6 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
15.4 g
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Quantity
100 mL
Type
solvent
Reaction Step Five
Quantity
50 mL
Type
solvent
Reaction Step Six

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